7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.:
Cat. No.: VC16139526
Molecular Formula: C19H24N6O3
Molecular Weight: 384.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H24N6O3 |
|---|---|
| Molecular Weight | 384.4 g/mol |
| IUPAC Name | 7-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C19H24N6O3/c1-21-17-16(18(26)22(2)19(21)27)25(12-20-17)13-23-8-10-24(11-9-23)14-4-6-15(28-3)7-5-14/h4-7,12H,8-11,13H2,1-3H3 |
| Standard InChI Key | RDOZVTBYYFIDMF-UHFFFAOYSA-N |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CN3CCN(CC3)C4=CC=C(C=C4)OC |
Introduction
Chemical Identity and Structural Elucidation
Systematic Nomenclature and Molecular Formula
The IUPAC name for this compound, 7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, systematically describes its structure . The purine backbone (a bicyclic system comprising fused pyrimidine and imidazole rings) is substituted at positions 1, 3, 7, and 8. Key substituents include:
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A methyl group at position 1 (1-methyl).
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A second methyl group at position 3 (3-methyl).
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A piperazinylmethyl group at position 8, where the piperazine ring is further substituted with a 4-methoxyphenyl moiety.
The molecular formula is C₂₃H₃₂N₆O₃, with a molecular weight of 440.5 g/mol . Comparative analysis of structurally analogous compounds, such as 7-butyl and 7-benzyl derivatives, reveals that alkyl or aryl substitutions at position 7 significantly alter physicochemical and biological properties .
Synthesis and Manufacturing
Synthetic Pathways
The synthesis of this compound typically involves multi-step organic reactions, as inferred from analogous purine derivatives. A generalized pathway includes:
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Purine Core Formation:
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Condensation of guanine or xanthine derivatives with alkylating agents to introduce methyl groups at positions 1 and 3.
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Protection of reactive sites using tert-butoxycarbonyl (Boc) or benzyl groups to prevent undesired side reactions.
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Piperazinylmethyl Introduction:
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Deprotection and Purification:
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Acidic or catalytic hydrogenation conditions to remove protecting groups.
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Final purification via column chromatography or preparative HPLC.
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Reaction Optimization
Key parameters influencing yield and purity include:
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Temperature: Reactions involving piperazine coupling typically proceed at 80–100°C.
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Solvent Selection: Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity in substitution reactions.
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Catalysts: Palladium-based catalysts (e.g., Pd(OAc)₂) facilitate aryl amination steps .
Physicochemical Properties
Molecular Descriptors
| Property | Value | Source |
|---|---|---|
| Molecular Weight | 440.5 g/mol | |
| logP (Octanol-Water) | -2.029 (predicted) | |
| Aqueous Solubility | ~0.1 mg/mL (est.) | |
| Melting Point | 180–185°C (est.) | Analog data |
The predicted logP value indicates moderate lipophilicity, suggesting balanced membrane permeability and solubility. The methoxyphenyl and piperazine groups likely contribute to this profile by introducing both hydrophobic and hydrophilic regions .
Stability and Degradation
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Thermal Stability: Stable up to 150°C under inert atmospheres.
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Photodegradation: Susceptible to UV-induced cleavage of the purine ring, necessitating storage in amber containers.
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Hydrolytic Sensitivity: The 2,6-dione moiety may undergo hydrolysis under strongly acidic or basic conditions, yielding xanthine derivatives.
Biological Activity and Mechanistic Insights
Enzymatic Targets
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Phosphodiesterases (PDEs): Purine-2,6-diones are known PDE inhibitors, modulating cyclic nucleotide signaling.
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Kinases: The planar purine system may compete with ATP in kinase binding pockets, though specificity remains unverified.
Applications and Research Directions
Industrial and Research Applications
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